Cas no 2171457-00-2 (3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171457-00-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6288480
• PubChem ID: 165550470
• Update Time: 2025-10-24

3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1487290
• 3-(cyclohexylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171457-00-2

• Inchi： 1S/C25H28N2O5/c28-23(29)14-22(24(30)26-16-8-2-1-3-9-16)27-25(31)32-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,16,21-22H,1-3,8-9,14-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： WFPCCWAVDARPAT-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC1CCCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid: A Key Compound in Modern Biomedical Research

3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171457-00-2) represents a significant advancement in the field of synthetic organic chemistry and biomedical applications. This compound, characterized by its complex molecular structure, has garnered attention for its potential role in drug discovery, molecular biology, and advanced therapeutic strategies. The fluoren-9-ylmethoxycarbonyl group, a key structural feature, is particularly notable for its ability to modulate protein interactions, while the cyclohexylcarbamoyl moiety contributes to the compound's hydrophobicity and stability in biological systems.

Recent studies have highlighted the importance of 3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amyino)propanoic acid in the development of targeted drug delivery systems. Researchers at the University of Tokyo (2023) demonstrated its utility in enhancing the solubility and bioavailability of hydrophobic therapeutic agents. By incorporating the fluoren-9-ylmethoxycarbonyl group, the compound facilitates the formation of self-assembling nanocarriers, which are critical for delivering drugs to specific cellular compartments. This innovation addresses a major challenge in pharmaceutical science, where the efficient delivery of therapeutics remains a limiting factor in treatment efficacy.

The fluoren-9-ylmethoxycarbonyl group is a versatile tool in molecular conjugation and protein engineering. Its ability to form stable covalent bonds with amino acid residues allows for the precise modification of peptides and proteins, enabling the creation of functionalized biomolecules. For instance, a 2024 study published in Advanced Drug Delivery Reviews showcased how this group can be used to attach fluorescent tags or targeting ligands to therapeutic proteins, enhancing their diagnostic and therapeutic applications. This adaptability underscores the compound's potential in biotechnology and medical diagnostics.

From a synthetic perspective, the 3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid molecule exemplifies the complexity of modern organic synthesis. The cyclohexylcarbamoyl moiety is synthesized through a multi-step process involving carbamoylation and ring-opening reactions, while the fluoren-9-ylmethoxycarbonyl group is typically introduced via esterification or acylation reactions. The precise control of stereochemistry and functional group placement during synthesis is critical for ensuring the compound's biological activity and stability.

Advancements in computational chemistry have further enhanced the understanding of this compound's properties. Molecular dynamics simulations conducted by the European Molecular Biology Laboratory (EMBL) in 2023 revealed that the fluoren-9-ylmethoxycarbonyl group significantly influences the compound's hydrophobic interactions with lipid membranes. This finding has implications for the design of membrane-targeting drugs, where the compound's ability to interact with cell membranes could be harnessed for intracellular drug delivery or signal transduction modulation.

The 3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid molecule also holds promise in biomaterials science. Its hydrophobic nature and structural versatility make it an ideal candidate for the development of biocompatible polymers and nanoparticle coatings. A 2024 study in Biomaterials demonstrated its application in creating hydrogel-based scaffolds for tissue engineering, where the compound's ability to form stable cross-linkages with other biomolecules is crucial for maintaining structural integrity.

Furthermore, the fluoren-9-ylmethoxycarbonyl group has been explored for its potential in light-responsive materials. Researchers at MIT (2023) developed a photoresponsive nanocarrier using this compound, which can be triggered to release its payload upon exposure to specific wavelengths of light. This stimuli-responsive behavior opens new avenues for controlled drug release and precision medicine, where the timing and location of therapeutic delivery can be precisely regulated.

In the realm of drug discovery, the 3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid molecule has been evaluated for its ability to modulate protein-protein interactions. A 2024 study in Cell Chemical Biology showed that the compound can act as a small molecule inhibitor of a key enzyme involved in inflammatory pathways. This suggests potential applications in the treatment of autoimmune diseases and chronic inflammatory conditions, where the inhibition of specific enzymatic activities is critical.

The fluoren-9-ylmethoxycarbonyl group's role in functional group chemistry also extends to enzyme engineering. By modifying the hydrophobicity and electrostatic properties of enzymes, the compound can enhance their catalytic efficiency and stability under extreme conditions. This has implications for industrial biotechnology, where the development of robust and efficient enzymes is essential for processes such as biofuel production and bioremediation.

As research into 3-(cyclohexylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid continues to evolve, its applications are expanding into new frontiers. The compound's unique structural features and functional versatility make it a valuable tool in biomedical innovation, from targeted drug delivery to advanced diagnostic imaging. Its potential to address complex challenges in medicine and biotechnology underscores the importance of further exploration and development in this area.